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Compound of Interest

Compound Name: Titanium carbide (TiC)

Cat. No.: B080071

Technical Support Center: Optimizing TiC in Ni-
Ti-Al Composites

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers and scientists working on the optimization of Titanium Carbide (TiC)
content in Nickel-Titanium-Aluminum (Ni-Ti-Al) composites to enhance mechanical properties.

Frequently Asked Questions (FAQSs)

Q1: What is the primary method for fabricating Ni-Ti-Al/TiC composites?

Al: A prevalent and effective method for fabricating Ni-Ti-Al/TiC composites is Spark Plasma
Sintering (SPS). This technique allows for rapid heating and consolidation of the powder
mixture, which can help in achieving high densification.[1][2][3][4] A typical sintering
temperature is around 1050°C under a pressure of 40 MPa.[1][2][3][4]

Q2: What is the optimal TiC content for balanced mechanical properties in Ni-Ti-Al composites?

A2: Research indicates that an optimal composition ratio for a balance of hardness, bending
strength, and wear loss is approximately 32.16 wt% of TiC in a Ni-Ti-Al matrix.[1][2][3] While
higher TiC content can lead to increased hardness, it may negatively impact other properties
like bending strength and wear resistance due to increased porosity.[1][2][5]

Q3: How does increasing TiC content affect the microstructure of the composite?
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A3: As the TiC content increases, microscopic analysis reveals several changes. At lower
concentrations (20-30 wt%), TiC particles are generally distributed uniformly within the Ni-Ti-Al
alloy matrix.[1] However, at higher concentrations (around 40 wt%), the TiC particles may not
be uniformly distributed and can unite, leading to insufficient penetration of the Ni-Ti-Al alloy
between the TiC particles.[1][3] This can result in the formation of pores at the interface
between TiC and the Ni-Ti-Al matrix.[1][3]

Q4: What is the role of the Ti2AIC phase in these composites?

A4: The formation of a TizAIC phase at the interface between TiC and the Ni-Ti-Al alloy is a key
microstructural development.[1][2][3] This phase is formed through the interaction of TiC
particles with Titanium and Aluminum from the matrix. The presence of TizAIC promotes
chemical metallurgical bonding, which can increase the interfacial bonding energy and
contribute to improved bending strength.[1][2][3]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Low Density and High Porosity

in Sintered Composites

- High TiC content (e.g., 40
wit%) leading to poor
penetration of the matrix alloy.
[1][3]- Insufficient sintering

temperature or pressure.

- Optimize the TiC content,
considering that relative
density tends to decrease with
increasing TiC.[1]- For higher
TiC content, consider adjusting
sintering parameters, such as
increasing the temperature or
pressure, to improve

densification.[6]

Decreased Bending Strength

Despite Increased Hardness

- Formation of pores at the
TiC/Ni-Ti-Al interface at high
TiC concentrations.[1]- Non-
uniform distribution and

agglomeration of TiC patrticles.

[1]

- The optimal TiC content for
bending strength was found to
be 32.16 wt%, where the
formation of the beneficial
Ti2AIC phase was superior.[1]
[3]- Ensure homogeneous
mixing of the initial powders to
achieve a uniform distribution

of TiC patrticles.

High Wear Loss at Maximum

Hardness

- The specimen with the
highest hardness (40 wt% TiC)
also exhibited a relatively high
amount of wear.[1][2][5]- This
can be attributed to the
presence of pores, which can
act as stress concentration
sites and facilitate material

removal during wear testing.[1]

- An optimal balance is key.
The 32.16 wt% TiC
composition was determined to
provide a better combination of
hardness, bending strength,
and wear loss.[1][2][3]- Focus
on processing routes that
minimize porosity for high TiC

content composites.

Inconsistent Mechanical

Property Results

- Inhomogeneous distribution
of TiC reinforcement.- Variation
in sintering parameters
between samples.- Issues with
mechanical testing

procedures.

- Utilize effective powder
mixing techniques before
sintering.- Strictly control
sintering temperature,
pressure, and holding time for
all samples.- Adhere to

standardized mechanical
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testing protocols to ensure
reproducibility.[7][8]

Data Presentation

Table 1: Effect of TiC Content on the Mechanical Properties of Ni-Ti-Al/TiC Composites

. Relative Density Bending Strength
TiC Content (wt%) Hardness (GPa)
(%) (MPa)
20 ~99 ~8.5 ~280
30 ~98 ~9.5 ~300
32.16 Not Specified ~9.75 311
40 ~96 9.98 ~290

Note: The data is compiled and extrapolated from the findings presented in the research by Lee
et al. (2018).[1][3] The values for 20, 30, and 40 wt% are estimations based on the trends
described in the source.

Experimental Protocols

1. Composite Fabrication via Spark Plasma Sintering (SPS)
e Materials: Ni, Ti, Al, and TiC powders.

e Procedure:

[¢]

Prepare the desired compositions of Ni-Ti-Al/TiC powder mixtures (e.g., 20, 30, 32.16, and
40 wt% TiC).

[¢]

Homogeneously mix the powders using a suitable method, such as ball milling.

[¢]

Place the powder mixture into a graphite die.

o

Conduct the Spark Plasma Sintering process under the following conditions:
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» Sintering Temperature: 1050 °C[1][2][3][4]
» Pressure: 40 MPa[1][2][3][4]

» Holding Time: Typically a few minutes (e.g., 5-10 min) is sufficient for SPS.

o Allow the sintered compact to cool down to room temperature.
o Remove the composite from the die and clean its surfaces.
2. Mechanical Properties Characterization
e Hardness Testing:
o Prepare the surface of the sintered composites by grinding and polishing to a mirror finish.

o Use a Vickers hardness tester with a specified load and dwell time to measure the macro-
hardness.

o Take multiple indentations at different locations on each sample and calculate the average
hardness value.

e Bending Strength (Flexural Strength) Test:

o

Cut the sintered composites into rectangular bars of standard dimensions.

[e]

Perform a three-point or four-point bending test using a universal testing machine.

o

Apply a load at a constant crosshead speed until the specimen fractures.

[¢]

Calculate the bending strength from the fracture load and the specimen dimensions.
o Wear Resistance Test:

o Use a ball-on-disk tribometer to evaluate the wear characteristics.

o Prepare disk-shaped samples from the sintered composites and polish the surface.

o Select a suitable counterpart ball material (e.g., steel or ceramic).
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o Conduct the wear test under a specific load, sliding speed, and sliding distance.

o Measure the wear loss by calculating the volume of the wear track or by measuring the
weight loss of the sample.
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Caption: Logical flow of TiC content effects on composite properties.
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Caption: Experimental workflow for Ni-Ti-Al/TiC composite optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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